Cas no 477867-11-1 (2-(4-Bromophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile)

• Product name: 2-(4-Bromophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile
• CAS No: 477867-11-1
• CID: 3028569

2-(4-Bromophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(4-BROMOPHENYL)SULFANYL]-5-(TRIFLUOROMETHYL)BENZENECARBONITRILE
• 2-(4-Bromophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-Bromophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile

2-(4-Bromophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile (CAS No 477867-11-1): A Comprehensive Overview

The compound 2-(4-Bromophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile, identified by the CAS registry number 477867-11-1, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromophenyl group, a sulfanyl (thioether) linkage, and a trifluoromethyl substituent on the benzenecarbonitrile framework. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 2-(4-Bromophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile in the development of advanced materials and pharmaceuticals. The bromophenyl group introduces electronic effects that enhance the molecule's ability to participate in various chemical reactions, making it a valuable precursor in organic synthesis. Additionally, the trifluoromethyl group imparts stability and lipophilicity, which are desirable traits in drug design.

In terms of synthesis, researchers have employed innovative methodologies to efficiently construct this compound. For instance, coupling reactions involving aryl halides and thiolates have been optimized to achieve high yields and selectivity. These advancements not only facilitate the large-scale production of CAS No 477867-11-1 but also pave the way for the exploration of related compounds with similar structural motifs.

The application of 2-(4-Bromophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile extends beyond traditional chemical synthesis. Recent findings suggest its utility in the development of sensors and functional materials. The sulfanyl group's ability to act as a coordinating unit has been exploited in creating metallopolymers with tailored electronic properties. Furthermore, the compound's stability under harsh conditions makes it an ideal candidate for use in extreme environments.

From a pharmacological perspective, CAS No 477867-11-1 has shown promise as a lead compound in drug discovery programs targeting specific biological pathways. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively studied using cutting-edge techniques such as X-ray crystallography and molecular dynamics simulations.

In conclusion, 2-(4-Bromophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile (CAS No 477867-11-1) stands as a testament to the ingenuity of modern chemical research. Its versatile structure and remarkable properties continue to inspire new avenues of investigation across diverse scientific disciplines.